![molecular formula C15H16N2O3S B3731433 N'-(2-hydroxybenzylidene)-2,4-dimethylbenzenesulfonohydrazide](/img/structure/B3731433.png)
N'-(2-hydroxybenzylidene)-2,4-dimethylbenzenesulfonohydrazide
Overview
Description
N’-(2-hydroxybenzylidene)-2,4-dimethylbenzenesulfonohydrazide is a chemical compound with the linear formula C14H12N2O2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of similar compounds has been solved using various spectroscopic techniques such as FT-IR, UV–Vis, NMR, ESR, SEM, fluorescence, mass spectrometry, and physical studies like TGA, XRD, molar conductance, and melting point . Quantum chemical features such as HOMO and LUMO energies have been calculated, indicating that electronic charge transfer occurs within the system through conjugated paths .Chemical Reactions Analysis
The chemical reactions of similar compounds involve coordination via nitrogen of azomethine and deprotonated phenolic oxygen atoms (ONO) with metal ions in a 1:1 molar ratio . The thermal decomposition of these complexes indicates that they are stable up to 150 °C and yield metal oxide as an end product .Mechanism of Action
While the specific mechanism of action for N’-(2-hydroxybenzylidene)-2,4-dimethylbenzenesulfonohydrazide is not available, a similar compound, 3-chloro-N’-(2-hydroxybenzylidene)benzohydrazide (CHBH), is known to be a lysine-specific histone demethylase 1A inhibitor . It can induce cell proliferation arrest in several human cancer cell lines .
Future Directions
The future directions for research on N’-(2-hydroxybenzylidene)-2,4-dimethylbenzenesulfonohydrazide and similar compounds could involve further exploration of their potential applications in various fields, such as their use as effective NLO materials , their antimicrobial and antifungal activities , and their potential as anticancer agents . Further studies could also focus on improving the synthesis process and exploring the detailed mechanism of action of these compounds.
properties
IUPAC Name |
N-[(Z)-(2-hydroxyphenyl)methylideneamino]-2,4-dimethylbenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3S/c1-11-7-8-15(12(2)9-11)21(19,20)17-16-10-13-5-3-4-6-14(13)18/h3-10,17-18H,1-2H3/b16-10- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPBKWCNKRGKOTJ-YBEGLDIGSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)NN=CC2=CC=CC=C2O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)N/N=C\C2=CC=CC=C2O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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